3-benzoyl-2-(trifluoromethyl)naphtho[2,3-b]furan-4,9-dione

• IUPAC Name: 3-benzoyl-2-(trifluoromethyl)benzo[f][1]benzofuran-4,9-dione
• InChI: InChI=1S/C20H9F3O4/c21-20(22,23)19-14(15(24)10-6-2-1-3-7-10)13-16(25)11-8-4-5-9-12(11)17(26)18(13)27-19/h1-9H
• InChI Key: ULQVKUHBMBQQPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(OC3=C2C(=O)C4=CC=CC=C4C3=O)C(F)(F)F
• Molecular Formula: C20H9F3O4
• Molecular Weight: 370.3 g/mol

Description

“3-benzoyl-2-(trifluoromethyl)naphtho[2,3-b]furan-4,9-dione” is a compound that belongs to the naphtho[2,3-b]furan-4,9-diones family. This family of compounds is known for their presence in natural products, drugs, and drug candidates.

Synthesis Analysis

The synthesis of naphtho[2,3-b]furan-4,9-diones can be achieved through a visible-light-mediated [3+2] cycloaddition reaction. This reaction involves the use of 2-hydroxy-1,4-naphthoquinones and alkynes, and it can be performed under environmentally friendly conditions. The process is efficient, green, and shows excellent regioselectivity and remarkable functional group tolerance.

Chemical Reactions Analysis

The key chemical reaction involved in the synthesis of naphtho[2,3-b]furan-4,9-diones is a visible-light-mediated [3+2] cycloaddition reaction. This reaction is catalyzed by commercially available Pd/C without oxidants and hydrogen acceptors, providing an intrinsically waste-free approach.

Future Directions

The future directions for “3-benzoyl-2-(trifluoromethyl)naphtho[2,3-b]furan-4,9-dione” could involve further exploration of its synthesis methods and potential applications, given its presence in natural products, drugs, and drug candidates. The development of more environmentally friendly and efficient synthesis methods could also be a focus.